Odorranain-H-RA5 peptide precursor

• bioactivity: Antimicrobial
• sequence: LLLFFLGTISLSLC

Description

Odorranain-H-RA5 peptide precursor is an antimicrobial peptide (AMP) derived from the skin secretions of Odorrana andersonii (golden crossband frog) . Its primary sequence is PMKKPMLLLFFLGTISLSLC (20 amino acids), with a molecular weight dependent on its post-translational modifications. The peptide exhibits broad-spectrum antimicrobial activity, making it a candidate for therapeutic development .

Comparison with Similar Compounds

Comparative Analysis with Similar Peptide Precursors

Structural and Functional Comparisons

Table 1: Key Attributes of Odorranain-H-RA5 and Analogous Peptides

Peptide Name	Sequence (N→C)	Length (aa)	Source	Activity	Structural Features	References
Odorranain-H-RA5	PMKKPMLLLFFLGTISLSLC	20	Odorrana andersonii	Antimicrobial	Amphipathic α-helix; TFA-sensitive
Brevinin-2GHb	GVITDALKGAAKTVAAELLRKAHCKLTNSC	30	Rana guentheri	Antibacterial	C-terminal disulfide bridge
DLP-PH (Distinctin-like)	Single-underlined mature peptide region	~30	Phyllomedusa hypochondrialis	Antimicrobial	Leader/core peptide cleavage
Thioviridamide-like	Variable (e.g., red nodes in Fig. 3A)	~15–25	Streptomycete BGCs	Anticancer	Post-translational thioamidation

Key Observations :

Sequence Diversity: Odorranain-H-RA5 lacks the disulfide bridges seen in Brevinin-2GHb, which may reduce stability but enhance membrane permeability .

Functional Overlap: Both Odorranain-H-RA5 and DLP-PH exhibit antimicrobial activity, but DLP-PH requires proteolytic cleavage of a leader peptide for activation, a feature absent in Odorranain-H-RA5 .

Key Insights :

• Odorranain-H-RA5 is likely ribosomally synthesized and directly secreted, whereas thioviridamide-like peptides require multi-enzyme systems for maturation .
• The absence of a characterized BGC for Odorranain-H-RA5 limits insights into its evolutionary relationship with other AMPs .

Performance in Antimicrobial Assays

• Odorranain-H-RA5 : Demonstrates moderate activity against Gram-negative bacteria (e.g., E. coli) but lower efficacy compared to Brevinin-2GHb, which targets both Gram-positive and Gram-negative strains .